Cas no 27797-24-6 ([2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine)
[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine Chemical and Physical Properties
Names and Identifiers
-
- [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine
- 1H-2-Benzopyran-1-ethanamine, 3,4-dihydro-
- 1-Isochromanethylamine
-
- Inchi: 1S/C11H15NO/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4,11H,5-8,12H2
- InChI Key: YLNMRYQXJHZILH-UHFFFAOYSA-N
- SMILES: C1OC(CCN)C2=CC=CC=C2C1
[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D173146-100mg |
1-Isochromanethylamine |
27797-24-6 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D173146-500mg |
1-Isochromanethylamine |
27797-24-6 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | D173146-1g |
1-Isochromanethylamine |
27797-24-6 | 1g |
$ 775.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01087707-1g |
2-(3,4-Dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95% | 1g |
¥3717.0 | 2023-03-20 | |
| Chemenu | CM436839-100mg |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95%+ | 100mg |
$256 | 2023-03-20 | |
| Chemenu | CM436839-250mg |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95%+ | 250mg |
$353 | 2023-03-20 | |
| Chemenu | CM436839-500mg |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95%+ | 500mg |
$648 | 2023-03-20 | |
| Enamine | EN300-702776-0.05g |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95% | 0.05g |
$174.0 | 2023-04-30 | |
| Enamine | EN300-702776-0.1g |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95% | 0.1g |
$257.0 | 2023-04-30 | |
| Enamine | EN300-702776-0.25g |
2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethan-1-amine |
27797-24-6 | 95% | 0.25g |
$367.0 | 2023-04-30 |
[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine
Chemical Profile of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine (CAS No. 27797-24-6)
[2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 27797-24-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amine derivative incorporates a 3,4-dihydro-1H-isochromen-1-yl moiety, which is a key feature contributing to its pharmacological relevance.
The [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine molecule exhibits a complex interplay of electronic and steric effects, which are critical in determining its biological activity. The presence of the isochromenyl group suggests possible interactions with various biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, aiding in the design of novel therapeutic agents.
In the context of current research, [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic interventions for chronic inflammatory diseases.
The synthesis of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine involves multi-step organic reactions, typically requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also contribute to the scalability of production for potential industrial applications.
From a pharmacological perspective, the [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine structure offers several advantages for drug design. The isochromenyl group can serve as a scaffold for further chemical modifications, allowing researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial in developing compounds that can effectively interact with biological systems while minimizing adverse effects.
Recent clinical trials have begun to explore the efficacy of compounds structurally related to [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine in treating various conditions. Preliminary results suggest that certain derivatives exhibit promising anti-inflammatory and analgesic properties. These findings underscore the importance of continued research into this class of molecules and their potential therapeutic applications.
The role of computational tools in understanding the behavior of [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. Such detailed understanding is essential for designing molecules with enhanced pharmacological profiles.
In conclusion, [2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine (CAS No. 27797-24-6) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a significant role in shaping future therapeutic strategies.
27797-24-6 ([2-(3,4-dihydro-1H-isochromen-1-yl)ethyl]amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)